Cas no 798567-90-5 (Benzoic acid, 3,4,5-tris[[(3S)-3,7-dimethyloctyl]oxy]-)
![Benzoic acid, 3,4,5-tris[[(3S)-3,7-dimethyloctyl]oxy]- structure](https://www.kuujia.com/scimg/cas/798567-90-5x500.png)
798567-90-5 structure
Product name:Benzoic acid, 3,4,5-tris[[(3S)-3,7-dimethyloctyl]oxy]-
Benzoic acid, 3,4,5-tris[[(3S)-3,7-dimethyloctyl]oxy]- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 3,4,5-tris[[(3S)-3,7-dimethyloctyl]oxy]-
- 3,4,5-tris[(3S)-3,7-dimethyloctoxy]benzoic acid
- DTXSID80478642
- 798567-90-5
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- Inchi: InChI=1S/C37H66O5/c1-27(2)13-10-16-30(7)19-22-40-34-25-33(37(38)39)26-35(41-23-20-31(8)17-11-14-28(3)4)36(34)42-24-21-32(9)18-12-15-29(5)6/h25-32H,10-24H2,1-9H3,(H,38,39)/t30-,31-,32-/m0/s1
- InChI Key: LQDKUMYUDYPQFP-CPCREDONSA-N
- SMILES: CC(C)CCCC(C)CCOC1=CC(=CC(=C1OCCC(C)CCCC(C)C)OCCC(C)CCCC(C)C)C(=O)O
Computed Properties
- Exact Mass: 590.49102520g/mol
- Monoisotopic Mass: 590.49102520g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 42
- Rotatable Bond Count: 25
- Complexity: 627
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65Ų
- XLogP3: 13.7
Benzoic acid, 3,4,5-tris[[(3S)-3,7-dimethyloctyl]oxy]- Related Literature
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Sherif Ashraf Fahmy,Fortuna Ponte,Iten M. Fawzy,Emilia Sicilia,Hassan Mohamed El-Said Azzazy RSC Adv., 2021,11, 24673-24680
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Kasper Hald,Poul Jørgensen Phys. Chem. Chem. Phys., 2002,4, 5221-5226
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Martin Eck,Sabrina Würtemberger-Pietsch,Antonius Eichhorn,Johannes H. J. Berthel,Rüdiger Bertermann,Ursula S. D. Paul,Heidi Schneider,Alexandra Friedrich,Christian Kleeberg,Udo Radius,Todd B. Marder Dalton Trans., 2017,46, 3661-3680
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Seann P. Mulcahy,Christina M. Woo,Weidong Ding,George A. Ellestad,Seth B. Herzon Chem. Sci., 2012,3, 1070-1074
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Fumio Hamada,Manabu Yamada,Yoshihiko Kondo,Shin-ichi Ito,Uichi Akiba CrystEngComm, 2011,13, 6920-6922
798567-90-5 (Benzoic acid, 3,4,5-tris[[(3S)-3,7-dimethyloctyl]oxy]-) Related Products
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